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Compound of Interest

Compound Name: 3-Methyl-2-pentanone

Cat. No.: B1360105 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with essential information regarding the stability and storage of 3-Methyl-2-
pentanone.

Frequently Asked Questions (FAQs)
Q1: What are the primary physical and chemical properties of 3-Methyl-2-pentanone?

A1: 3-Methyl-2-pentanone, also known as methyl sec-butyl ketone, is a colorless liquid with a

peppermint-like odor.[1] It is highly flammable.[2][3][4] Key quantitative properties are

summarized in the table below.

Property Value

Molecular Formula C6H12O

Molecular Weight 100.16 g/mol [4]

Boiling Point 118 °C at 760 mmHg[5]

Melting Point -66 °C[5]

Flash Point 12 °C (53.6 °F)[5]

Density 0.815 g/mL at 25 °C

Solubility in Water 2.26 wt % at 20 °C[1]

Q2: What are the recommended storage conditions for 3-Methyl-2-pentanone?
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A2: To ensure its stability, 3-Methyl-2-pentanone should be stored in a tightly closed container

in a dry, cool, and well-ventilated place.[3][6] The storage area should be a designated

flammables area, away from heat, sparks, open flames, and other ignition sources.[3][5]

Containers that have been opened must be carefully resealed and kept upright to prevent

leakage.[2][6] For long-term storage, refrigeration at 2-8°C is recommended.[7]

Q3: Is 3-Methyl-2-pentanone stable under normal laboratory conditions?

A3: Yes, 3-Methyl-2-pentanone is stable under recommended storage conditions.[2][6]

However, it is a highly flammable liquid and its vapors can form explosive mixtures with air.[2]

Q4: What materials are incompatible with 3-Methyl-2-pentanone?

A4: 3-Methyl-2-pentanone is incompatible with strong oxidizing agents, reducing agents, and

strong bases.[2][6] Contact with these substances should be avoided to prevent hazardous

reactions.

Troubleshooting Guide
Q5: My experiment involving 3-Methyl-2-pentanone has yielded unexpected results or failed.

Could the stability of the ketone be a factor?

A5: While 3-Methyl-2-pentanone is generally stable, improper handling or storage can affect

its purity and reactivity. Consider the following troubleshooting steps:

Verify Storage Conditions: Confirm that the ketone has been stored according to the

recommended guidelines (cool, dry, well-ventilated, away from ignition sources and

incompatible materials).

Check for Contamination: Visually inspect the solution for any discoloration or particulate

matter. If contamination is suspected, it is best to use a fresh, unopened container of the

solvent.

Review Handling Procedures: Ensure that only non-sparking tools and explosion-proof

equipment were used when handling the ketone, especially when transferring large volumes.

[3] Static discharge should be prevented by grounding and bonding containers and receiving

equipment.[3][5]
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Assess for Incompatibilities: Double-check your experimental protocol to ensure that 3-
Methyl-2-pentanone did not come into contact with incompatible materials such as strong

oxidizing agents, reducing agents, or strong bases.[2][6]

The following workflow can help diagnose if the stability of 3-Methyl-2-pentanone is the root

cause of your experimental issue.
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Start: Unexpected Experimental Results

Check Storage Conditions Stored in cool, dry, well-ventilated area? Away from heat/ignition sources? Container tightly sealed?

Potential Degradation/Contamination due to Improper Storage

No No No

Visually Inspect Ketone Discoloration or particulates present?

Yes Yes Yes

Likely Contaminated. Use a new, sealed container.

Yes

Review Handling Protocol Used non-sparking tools? Grounded equipment to prevent static discharge?

No

Potential for contamination or reaction initiation during handling.

No No

Review Experimental Setup Contact with strong oxidizing/reducing agents or strong bases?

Yes Yes

Unwanted side reaction is likely. Re-design experiment.

Yes

Stability of 3-Methyl-2-pentanone is unlikely the issue. Investigate other experimental parameters.

No

Maintaining Stability of 3-Methyl-2-pentanone

Proper Storage Cool, Dry, Well-Ventilated Area Tightly Sealed Container Designated Flammables Area Safe Handling Well-Ventilated Area (Fume Hood) Grounding/Bonding to Prevent Static Use Non-Sparking Tools Avoid Incompatibilities Oxidizing Agents Reducing Agents Strong Bases Avoid Ignition Sources Heat Sparks Open Flames

Stable & Pure 3-Methyl-2-pentanone
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1360105?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

